Cas no 2137831-77-5 (1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2137831-77-5
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 5289154
• Update Time: 2025-08-02

1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C25H21NO4/c1-15-10-11-20-21(24(27)28)13-26(23(20)12-15)25(29)30-14-22-18-8-4-2-6-16(18)17-7-3-5-9-19(17)22/h2-12,21-22H,13-14H2,1H3,(H,27,28)
• InChI Key： MZTVAIQGXAWOLL-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2=C(C=CC(C)=C2)C(C(O)=O)C1

Additional information on 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester

Introduction to 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 2137831-77-5)

The compound 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-6-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, identified by the CAS number 2137831-77-5, represents a fascinating molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which have garnered significant attention due to their diverse biological activities and potential applications in drug discovery. The structural features of this molecule, particularly the presence of a fluorenylmethyl ester group and a dihydroindole core, make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The indole scaffold is a privileged structure in medicinal chemistry, known for its role in numerous bioactive natural products and synthetic drugs. Indole derivatives exhibit a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The specific modification of 1H-Indole-1,3-dicarboxylic acid with a 2,3-dihydro-6-methyl substituent and an ester-linked fluorenylmethyl group introduces unique pharmacophoric elements that could modulate its interactions with biological targets. This structural complexity suggests potential therapeutic benefits that warrant in-depth investigation.

In recent years, the development of novel molecular entities with enhanced selectivity and efficacy has been a central focus in drug discovery. The compound CAS No. 2137831-77-5 aligns with this trend by incorporating advanced structural motifs that may improve pharmacokinetic properties and reduce off-target effects. The fluorenylmethyl ester moiety not only adds rigidity to the molecule but also serves as a handle for further chemical manipulation, enabling the synthesis of analogues with tailored biological profiles.

One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutics. The dihydroindole core is particularly interesting because it can be further functionalized to create molecules with enhanced binding affinity to specific protein targets. For instance, studies have shown that indole derivatives can interact with transcription factors and signaling proteins involved in cancer progression. The presence of both carboxylic acid groups and an ester functionality provides multiple sites for derivatization, allowing chemists to fine-tune the pharmacological properties of the compound.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 1-(9H-fluoren-9-ylmethyl) ester derivatives. These computational approaches can predict binding modes and affinity for various biological targets, thereby accelerating the drug discovery process. By leveraging such tools, researchers can identify optimal analogues for experimental validation, reducing the time and resources required for hit identification and lead optimization.

The synthesis of CAS No. 2137831-77-5 involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the dihydroindole ring system followed by selective esterification at the 1-position with a fluorenylmethyl group. These synthetic strategies often employ palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex carbon-carbon bonds efficiently. The successful implementation of such methodologies underscores the importance of advanced synthetic techniques in producing structurally diverse molecular entities.

From a medicinal chemistry perspective, the compound’s dual functionality—the presence of both acidic and ester groups—makes it an attractive candidate for prodrug design or targeted delivery systems. Such features can enhance solubility or bioavailability while allowing controlled release at physiological sites of action. Additionally, the fluorenylmethyl group can serve as an anchor for attachment to biomolecules or nanoparticles, facilitating targeted drug delivery to specific tissues or cells.

The potential applications of this molecule extend beyond traditional small-molecule drug development. Its structural framework suggests utility in designing chiral auxiliaries or ligands for asymmetric catalysis—a field where indole derivatives have shown promise due to their ability to induce stereoselectivity in various transformations. By exploring such applications, researchers can expand the utility of CAS No. 2137831-77-5 beyond pharmaceuticals into broader areas of chemical biology.

Future research directions may focus on exploring the compound’s interactions with enzymes and receptors relevant to neurological disorders or metabolic diseases. The indole core’s ability to modulate neurotransmitter activity has been well-documented, making it a key scaffold for developing treatments targeting conditions such as depression or epilepsy. Furthermore, modifications to the fluorenylmethyl ester group could enable photodynamic therapy applications or fluorescence-based imaging probes.

In conclusion,1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro, 6-methyl-, 1-(9H-fluoren,9)-ylmethyl ester (CAS No. 2137831–77–5) represents a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing novel therapeutics across multiple disease areas. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely play an increasingly important role in advancing drug discovery efforts worldwide.